Cas no 900472-89-1 (4,6-DIAMINO-2-METHYLPYRIMIDINE-5-CARBOXAMIDE)

• Product Name: 4,6-DIAMINO-2-METHYLPYRIMIDINE-5-CARBOXAMIDE
• CAS No: 900472-89-1
• MF: C₆H₉N₅O
• MW: 167.168559789658
• CID: 1948222
• PubChem ID: 53440109
• Update Time: 2025-04-21

4,6-DIAMINO-2-METHYLPYRIMIDINE-5-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 4,6-DIAMINO-2-METHYLPYRIMIDINE-5-CARBOXAMIDE
• AB42175
• 900472-89-1
• SCHEMBL13826175
• AKOS006284626
• DTXSID00702370

• Inchi： 1S/C6H9N5O/c1-2-10-4(7)3(6(9)12)5(8)11-2/h1H3,(H2,9,12)(H4,7,8,10,11)
• InChI Key： VTIFLWWHLBRIFS-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N)N=C(C)N=C1N)N

Computed Properties

• Exact Mass: 167.081
• Monoisotopic Mass: 167.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2
• XLogP3: -0.1